Cas no 61864-05-9 (Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-)

Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]- structure
61864-05-9 structure
Product name:Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-
CAS No:61864-05-9
MF:C18H28NO5
MW:338.418625831604
CID:464169
PubChem ID:12227872

Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-
    • 2-(1-methylpiperidin-1-ium-1-yl)ethyl 3,4,5-trimethoxybenzoate
    • 61864-05-9
    • DTXSID70481387
    • Inchi: InChI=1S/C18H28NO5/c1-19(8-6-5-7-9-19)10-11-24-18(20)14-12-15(21-2)17(23-4)16(13-14)22-3/h12-13H,5-11H2,1-4H3/q+1
    • InChI Key: RGPBKHPSUWCQGV-UHFFFAOYSA-N
    • SMILES: C[N+]1(CCCCC1)CCOC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

  • Exact Mass: 338.19684
  • Monoisotopic Mass: 338.19674799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99

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